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Compound of Interest

4-Chlorophenylhydrazine
Compound Name:
hydrochloride

Cat. No. 8090207

For researchers, scientists, and drug development professionals, a thorough understanding of
the structural and analytical characteristics of key chemical reagents is paramount. This guide
provides a comparative analysis of the spectroscopic data for 4-Chlorophenylhydrazine
hydrochloride and its positional isomers, 2-Chlorophenylhydrazine hydrochloride and 3-
Chlorophenylhydrazine hydrochloride, along with the parent compound, Phenylhydrazine
hydrochloride. This information is critical for quality control, reaction monitoring, and structural
elucidation in various research and development applications.

This guide presents a detailed comparison of the Nuclear Magnetic Resonance (NMR), Infrared
(IR), and Mass Spectrometry (MS) data for these compounds. The data is supported by
detailed experimental protocols for each analytical technique.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data for 4-Chlorophenylhydrazine
hydrochloride and its related compounds.

'H Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: *H NMR Spectroscopic Data (400 MHz, DMSO-de)
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Chemical Shift (8, ppm) -

Chemical Shift (8, ppm) -

Compound .

Aromatic Protons NH/NH2 Protons
4-Chlorophenylhydrazine 7.32-7.34 (d, 2H), 7.00-7.02 (d, 10.34 (d, broad, 3H), 8.46 (s,
hydrochloride 2H)[1] broad, 1H)[1]

7.40-7.42 (d, 1H), 7.29-7.31 (t,

2-Chlorophenylhydrazine
1H), 7.09 (d, 1H), 6.96-7.0 (t,

10.47 (d, broad, 3H), 8.01 (s,

hydrochloride broad, 1H)[1]

1H)[1]
3-Chlorophenylhydrazine 7.29-7.31 (t, 1H), 7.09 (d, 1H), 10.47 (d, broad, 3H), 8.01 (s,
hydrochloride 6.94-6.96 (m, 2H)[1] broad, 1H)[1]

7.27 (t, 2H), 6.93 (d, 2H), 6.84

Phenylhydrazine hydrochloride
ylny y (t, 1H)

10.2 (s, 3H), 8.5 (s, 1H)

Infrared (IR) Spectroscopy

Table 2: Key IR Absorption Bands (cm™1)
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C-H c=C
Compound N-H Stretch  Aromatic Aromatic C-N Stretch  C-ClI Stretch
Stretch Stretch

4-
Chlorophenyl 1584.0,

_ 3205.40[1] 2988.5[1] 1098.6[1] 818.6[1]
hydrazine 1496.4[1]
hydrochloride
2-
Chlorophenyl 1586.9,

_ 3142.2[1] 3024.4[1] 1074.3[1] 768.3[1]
hydrazine 1507.9[1]
hydrochloride
3-
Chlorophenyl 1586.9,

_ 3142.2[1] 3024.4[1] 1074.3[1] 685.0[1]
hydrazine 1507.9[1]
hydrochloride
Phenylhydraz
ine ~3200-3400 ~3030 ~1600, 1500 ~1300 -
hydrochloride

Mass Spectrometry (MS)

Table 3: Mass Spectrometry Data (ESI-MS)

Compound

Molecular lon (m/z)

Key Fragment lons (m/z)

4-Chlorophenylhydrazine

hydrochloride

143.0 (M+1)*[1]

Not explicitly found

2-Chlorophenylhydrazine

hydrochloride

143.3 (M+1)*[1]

Not explicitly found

3-Chlorophenylhydrazine

hydrochloride

143.3 (M+1)*[1]

Not explicitly found

Phenylhydrazine hydrochloride

109.1 (M+H)*

92, 77
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Experimental Protocols

Detailed methodologies for the acquisition of the spectroscopic data are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR spectra were acquired on a 400 MHz spectrometer using dimethyl sulfoxide-ds
(DMSO-de) as the solvent. A small amount of the solid sample was dissolved in the deuterated
solvent, and the solution was transferred to an NMR tube. The spectra were referenced to the
residual solvent peak.

Infrared (IR) Spectroscopy

Fourier Transform Infrared (FT-IR) spectra were obtained using the KBr disc method. A small
amount of the solid sample was finely ground with dry potassium bromide (KBr) powder and
pressed into a thin, transparent pellet. The spectrum was recorded over the range of 4000-400
cm~L,

Mass Spectrometry (MS)

Electrospray lonization Mass Spectrometry (ESI-MS) was performed to determine the mass-to-
charge ratio (m/z) of the molecular ions. The samples were dissolved in a suitable solvent and
introduced into the mass spectrometer via direct infusion. The analysis was carried out in the
positive ion mode.

Workflow for Spectroscopic Analysis

The following diagram illustrates the general workflow for the spectroscopic analysis and
identification of a chemical compound.
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Caption: Workflow of Spectroscopic Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Spectroscopic Analysis of 4-
Chlorophenylhydrazine Hydrochloride and Its Isomers]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b090207#spectroscopic-data-for-4-
chlorophenylhydrazine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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